Cas no 1202076-02-5 (2-(azetidin-3-yl)acetic acid; trifluoroacetic acid)

• Product Name: 2-(azetidin-3-yl)acetic acid; trifluoroacetic acid
• CAS No: 1202076-02-5
• MF: C₇H₁₀F₃NO₄
• MW: 229.153812885284
• MDL: MFCD27986865
• CID: 2093931
• PubChem ID: 67112606
• Update Time: 2025-06-25

2-(azetidin-3-yl)acetic acid; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroacetic acid compound with 2-(azetidin-3-yl)acetic acid (1:1)
• 3-Azetidineacetic acid trifluoroacetate
• 2-(azetidin-3-yl)acetic acid; trifluoroacetic acid
• 2-(Azetidin-3-yl)acetic acid 2,2,2-trifluoroacetate
• 2-(Azetidin-3-yl)acetic acid 2,2,2-Trifluoroacetic acid salt
• CSGNZLKPHTZPDM-UHFFFAOYSA-N
• SB10068
• PC420016
• AK170578
• 2-(azetidin-3-yl)acetic acid trifluoroacetate
• 2-(azetidin-3-yl)acetic acid;trif
• 1202076-02-5
• EN300-1167135
• 2-(azetidin-3-yl)acetic acid trifluoroacetic acid salt
• 2-(azetidin-3-yl)acetic acid;2,2,2-trifluoroacetic acid
• SCHEMBL1663586
• CS-0052252
• 2-(azetidin-3-yl)acetic acid trifluoroacetic acid
• AKOS025290773
• 3-Azetidineacetic acid trifluoroacetate, AldrichCPR
• 2-(azetidin-3-yl)acetic acid trifluoroacetic acid
• 2-(azetidin-3-yl)acetic acid;trifluoroacetic acid
• AS-33411
• 2-(Azetidin-3-yl)acetic acid; 2,2,2-trifluoroacetic acid
• MFCD27986865
• 2-(Azetidin-3-yl)aceticacid2,2,2-Trifluoroaceticacidsalt

• MDL： MFCD27986865
• Inchi： 1S/C5H9NO2.C2HF3O2/c7-5(8)1-4-2-6-3-4;3-2(4,5)1(6)7/h4,6H,1-3H2,(H,7,8);(H,6,7)
• InChI Key： CSGNZLKPHTZPDM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC(CC1CNC1)=O

Computed Properties

• Exact Mass: 229.05619229g/mol
• Monoisotopic Mass: 229.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 2-(azetidin-3-yl)acetic acid; trifluoroacetic acid

Professional Introduction to 2-(azetidin-3-yl)acetic acid and trifluoroacetic acid (CAS No 1202076-02-5)

2-(azetidin-3-yl)acetic acid and trifluoroacetic acid are two significant compounds in the field of pharmaceutical chemistry, each with unique properties and applications. This introduction provides a comprehensive overview of these compounds, highlighting their chemical structures, synthesis methods, and recent advancements in their use within medicinal chemistry and biotechnology.

The molecular structure of 2-(azetidin-3-yl)acetic acid (CAS No 1202076-02-5) features a cyclic azetidine ring linked to an acetic acid moiety. This structural motif is particularly interesting due to its potential as a pharmacophore in drug design. The azetidine ring, a five-membered heterocycle containing two carbon atoms and one nitrogen atom, introduces rigidity and specific spatial orientation that can be exploited to enhance binding affinity to biological targets. The acetic acid side chain provides a polar functional group that can interact with various biological systems, making this compound a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The 2-(azetidin-3-yl)acetic acid scaffold has been explored in several studies for its potential as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in inflammatory pathways. The nitrogen atom in the azetidine ring can form hydrogen bonds with key residues in protein targets, enhancing the efficacy of the resulting drug candidates. Additionally, the acetic acid moiety can be further modified to introduce additional functional groups, such as amides or esters, which can fine-tune the pharmacological properties of the final product.

Trifluoroacetic acid, on the other hand, is a fluorinated carboxylic acid known for its strong acidic properties and unique reactivity. Its molecular structure includes a trifluoromethyl group (-CF₃), which significantly influences its chemical behavior. The presence of fluorine atoms increases the acidity of the carboxylic group compared to its non-fluorinated counterpart, making it an excellent reagent for deprotonation reactions and synthetic transformations.

The applications of trifluoroacetic acid in pharmaceutical chemistry are diverse. It is commonly used as a scavenger for strong bases in organic synthesis and as an intermediate in the production of fluorinated compounds, which are prevalent in modern medicinal chemistry due to their enhanced metabolic stability and bioavailability. Recent studies have demonstrated its utility in the synthesis of protease inhibitors, where the trifluoromethyl group can improve binding affinity by increasing lipophilicity and reducing pKa values.

The combination of 2-(azetidin-3-yl)acetic acid and trifluoroacetic acid offers intriguing possibilities for the development of hybrid molecules with enhanced pharmacological properties. For example, researchers have explored the use of trifluoroacetic acid derivatives as acylating agents to introduce modified acetic acid side chains onto azetidine-based scaffolds. These hybrid compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes relevant to cancer therapy. The trifluoromethyl group can enhance binding interactions by improving hydrophobicity, while the azetidine ring provides structural constraints that optimize receptor binding.

The synthesis of these compounds involves well-established chemical methodologies. 2-(Azetidin-3-yl)acetic acid can be synthesized through cyclization reactions involving aziridines or through nucleophilic substitution reactions on appropriately substituted precursors. On the other hand, trifluoroacetic acid is typically produced via fluorination reactions or by hydrolysis of trifluoroacetates derived from petrochemical sources or through more sustainable routes involving renewable feedstocks.

In conclusion, both 2-(azetidin-3-yl)acetic acid (CAS No 1202076-02-5) and trifluoroacetic acid are valuable compounds with significant potential in pharmaceutical research and drug development. Their unique structural features make them versatile tools for medicinal chemists seeking to design novel therapeutics targeting various diseases. As research continues to uncover new applications for these compounds, their importance in advancing therapeutic strategies is likely to grow even further.